Cas no 915920-21-7 (Ethyl N-(5-Formylpyrimidin-2-yl)glycinate)

• Product Name: Ethyl N-(5-Formylpyrimidin-2-yl)glycinate
• CAS No: 915920-21-7
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD08752995
• CID: 878088
• PubChem ID: 17606363
• Update Time: 2025-10-23

Ethyl N-(5-Formylpyrimidin-2-yl)glycinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((5-formylpyrimidin-2-yl)amino)acetate
• ASISCHEM C63628
• ethyl 2-[(5-formylpyrimidin-2-yl)amino]acetate
• ethyl N-(5-formylpyrimidin-2-yl)glycinate(SALTDATA: FREE)
• 915920-21-7
• ETHYL N-(5-FORMYLPYRIMIDIN-2-YL)GLYCINATE
• DTXSID20589786
• MFCD08752995
• Ethyl2-((5-formylpyrimidin-2-yl)amino)acetate
• Ethyl N-(5-formyl-2-pyrimidinyl)glycinate
• SCHEMBL2556628
• AKOS000284006
• BS-38507
• Ethyl N-(5-Formylpyrimidin-2-yl)glycinate

• MDL： MFCD08752995
• Inchi： 1S/C9H11N3O3/c1-2-15-8(14)5-12-9-10-3-7(6-13)4-11-9/h3-4,6H,2,5H2,1H3,(H,10,11,12)
• InChI Key： DENBZDWRGVUDAI-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1N=CC(C=O)=CN=1)=O

Computed Properties

• Exact Mass: 209.08000
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.18000
• LogP: 0.33710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl N-(5-Formylpyrimidin-2-yl)glycinate

Ethyl N-(5-Formylpyrimidin-2-yl)glycinate: A Comprehensive Overview

Ethyl N-(5-Formylpyrimidin-2-yl)glycinate, with the CAS number 915920-21-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been studied extensively due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring substituted with a formyl group at position 5 and an ethyl glycinate moiety attached at position 2. This combination makes it a versatile compound with promising biological activity.

The pyrimidine ring is a key structural element in many biologically active compounds, including nucleosides and antiviral agents. In Ethyl N-(5-Formylpyrimidin-2-yl)glycinate, the formyl group at position 5 plays a crucial role in stabilizing the molecule's conformation and enhancing its bioavailability. Recent studies have shown that this substitution pattern can significantly influence the compound's interaction with target proteins, making it a valuable candidate for further research in medicinal chemistry.

Ethyl glycinate, another critical component of this compound, is known for its ability to act as a bioisostere of carboxylic acids. This property allows Ethyl N-(5-Formylpyrimidin-2-yl)glycinate to exhibit improved pharmacokinetic profiles compared to its parent compounds. The esterification of the glycine moiety with ethanol not only enhances solubility but also reduces potential toxicity, making it an attractive option for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Ethyl N-(5-Formylpyrimidin-2-yl)glycinate to various therapeutic targets. For instance, molecular docking studies have revealed that this compound has potential inhibitory activity against certain kinases and proteases, which are implicated in diseases such as cancer and viral infections.

In addition to its pharmacological applications, Ethyl N-(5-Formylpyrimidin-2-yl)glycinate has been explored for its role in agrochemicals and materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in environmental remediation and catalysis.

The synthesis of Ethyl N-(5-formlypyrimidin--yil)glycinate involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by functionalization at specific positions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, Ethy N-(5-formlypyrimidin--yil)glycinate has been assessed for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for its consideration in sustainable chemical processes.

In conclusion, Ethy N-(5-formlypyrimidin--yil)glycinate represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and material science. Continued research into its biological activity and synthetic methodologies will undoubtedly unlock new opportunities for its utilization in addressing pressing global challenges.